Cas no 825619-19-0 (Piperazine, 1-methyl-4-[[3-nitro-4-[(phenylmethyl)amino]phenyl]sulfonyl]-)

• Product Name: Piperazine, 1-methyl-4-[[3-nitro-4-[(phenylmethyl)amino]phenyl]sulfonyl]-
• CAS No: 825619-19-0
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 688776
• PubChem ID: 9186770
• Update Time: 2025-04-19

Piperazine, 1-methyl-4-[[3-nitro-4-[(phenylmethyl)amino]phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-methyl-4-[[3-nitro-4-[(phenylmethyl)amino]phenyl]sulfonyl]-
• N-benzyl-4-(4-methylpiperazin-1-yl)sulfonyl-2-nitroaniline
• T5929645
• AKOS034154058
• Z31197096
• 825619-19-0
• benzyl-[4-(4-methyl-piperazine-1-sulphonyl)-2-nitro-phenyl]-amine
• DTXSID00429378
• OPDBHQQWAKWEFA-UHFFFAOYSA-N
• SCHEMBL992901
• benzyl-[4-(4-methylpiperazine-1-sulfonyl)-2-nitrophenyl]amine

• Inchi： 1S/C18H22N4O4S/c1-20-9-11-21(12-10-20)27(25,26)16-7-8-17(18(13-16)22(23)24)19-14-15-5-3-2-4-6-15/h2-8,13,19H,9-12,14H2,1H3
• InChI Key： OPDBHQQWAKWEFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NCC1C=CC=CC=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.13617637g/mol
• Monoisotopic Mass: 390.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų